Cas no 5785-16-0 (2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]-)

2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]- structure
5785-16-0 structure
Product Name:2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]-
CAS No:5785-16-0
MF:C11H11N3O
MW:201.224541902542
CID:381401
PubChem ID:308512
Update Time:2025-04-19

2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,6-[(phenylmethyl)amino]-
    • 4-(benzylamino)-2-pyrimidinol
    • 4-(benzylamino)-pyrimidin-2-ol
    • 4-Benzylamino-1H-pyrimidin-2-on
    • 4-benzylamino-1H-pyrimidin-2-one
    • 4-Benzylaminocytosine
    • 4-Benzylamino-pyrimidin-2(1H)-one
    • 4-N-Benzylcytosine
    • 4-N-phenylmethylcytosine
    • AC1L7D1B
    • CHEMBL2063052
    • N4 -benzyl-cytosine
    • N4-benzylcytosine
    • NSC210324
    • SureCN248683
    • 4-(Benzylamino)-2(1H)-pyrimidinone #
    • LHOUXFCFCBCKPY-UHFFFAOYSA-N
    • NSC-210324
    • NSC 210324
    • AKOS015917094
    • 6-(benzylamino)-1H-pyrimidin-2-one
    • 5785-16-0
    • SCHEMBL248683
    • DTXSID60308877
    • BDBM50389495
    • Inchi: 1S/C11H11N3O/c15-11-12-7-6-10(14-11)13-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13,14,15)
    • InChI Key: LHOUXFCFCBCKPY-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=C(N1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 201.09033
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • PSA: 53.49
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.